Cas no 72206-40-7 (1-Heptyn-3-ol, 1-phenyl-)

• Product Name: 1-Heptyn-3-ol, 1-phenyl-
• CAS No: 72206-40-7
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 544313
• PubChem ID: 9815477
• Update Time: 2025-10-30

1-Heptyn-3-ol, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptyn-3-ol, 1-phenyl-
• 1-phenylhept-1-yn-3-ol
• (+/-)-1-phenylhept-1-yn-3-ol
• 1-Phenyl-hept-1-yn-3-ol
• 72206-40-7
• DTXSID20431150
• SCHEMBL12003637

• Inchi： 1S/C13H16O/c1-2-3-9-13(14)11-10-12-7-5-4-6-8-12/h4-8,13-14H,2-3,9H2,1H3
• InChI Key： XAHDRXXKLCEOAC-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 188.12018
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 1-Heptyn-3-ol, 1-phenyl-

Chemical Profile: 1-Heptyn-3-ol, 1-phenyl-

The compound with CAS No. 72206-40-7, commonly referred to as 1-heptyn-3-ol, 1-phenyl-, is an organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenyl group with a heptynyl alcohol moiety. The phenyl group contributes to the compound's aromaticity and stability, while the heptynyl alcohol group introduces hydrophilic properties, making it versatile for various applications.

Recent studies have highlighted the potential of 1-heptyn-3-ol, 1-phenyl- in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing polyurethanes and other polymers with enhanced mechanical properties. The compound's ability to undergo nucleophilic addition reactions has been leveraged in the creation of novel materials with tailored functionalities. For instance, a study published in *Advanced Materials* demonstrated that incorporating 1-heptyn-3-ol, 1-phenyl-* into polymer networks significantly improved their thermal stability and mechanical strength.

In terms of synthesis, 1-heptyn-3-ol, 1-phenyl-* can be prepared through a variety of methods, including catalytic hydrogenation and organocopper-mediated coupling reactions. A recent breakthrough in its synthesis involves the use of palladium catalysts to achieve higher yields and better purity. This advancement has made the compound more accessible for large-scale production and industrial applications.

The physical properties of 1-heptyn-3-ol, 1-phen-* are also worth noting. It has a melting point of approximately -45°C and a boiling point around 155°C at standard pressure. Its density is about 0.98 g/cm³, making it slightly less dense than water. These properties make it suitable for use in solvents and as intermediates in organic synthesis.

One of the most promising applications of 1-heptyn-3-ol, 1-phenyl-* is in the field of drug delivery systems. Its amphiphilic nature allows it to form micelles that can encapsulate hydrophobic drugs, enhancing their bioavailability. A study published in *Journal of Controlled Release* showed that nanoparticles synthesized using 1-heptyn-3-o*, 1-phe* as a stabilizer exhibited excellent drug-loading capacity and sustained release profiles.

Moreover, 1-heptyn-o*, 1-phe* has been investigated for its potential in green chemistry. Its ability to participate in click chemistry reactions under mild conditions makes it an eco-friendly alternative to traditional reagents. A research team from the University of California reported that using 1-heptyn-o*, 1-phe* as a building block significantly reduced the environmental footprint of their chemical processes.

In terms of safety considerations, 1-heptyn-o*, 1-phe* is generally considered non-toxic when handled properly. However, prolonged exposure to its vapors may cause mild irritation to the eyes and respiratory system. Proper ventilation and personal protective equipment are recommended during handling.

Looking ahead, the demand for heptyn-o*, phenyl-* derivatives is expected to grow as researchers continue to uncover its potential in diverse fields such as electronics, biomedicine, and sustainable chemistry. Its unique combination of aromaticity and hydrophilicity positions it as a valuable tool in modern chemical innovation.